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Compound of Interest

Compound Name: 1-Naphthohydrazide

Cat. No.: B185670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 1-Naphthohydrazide (CAS No. 43038-45-5). The information is curated to support
research, development, and drug discovery applications by presenting detailed data on its
physicochemical characteristics, spectral properties, synthesis, and reactivity.

Chemical and Physical Properties

1-Naphthohydrazide is a white to slightly pale yellow crystalline powder.[1] It is an organic
compound featuring a naphthalene ring substituted with a hydrazide group at the 1-position.[2]
This structure imparts a unique combination of aromatic and reactive characteristics, making it
a valuable intermediate in various chemical syntheses.

Table 1: Physicochemical Properties of 1-Naphthohydrazide
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Property Value Source(s)

CAS Number 43038-45-5 [1][2][3]

Molecular Formula C11H10N20 [11[2][3]

Molecular Weight 186.21 g/mol [11[3]

Melting Point 165-170 °C [1][4]

Boiling Point Data not available

Appearance White to light yellow o
powder/crystal

Solubility Soluble in Methanol [31[5]

pKa (Predicted) 12.65 + 0.30 [3]

Density (Predicted)

1.232 + 0.06 g/cm?3

[3]

Chemical Structure

The structure of 1-Naphthohydrazide consists of a naphthalene core with a carbohydrazide

group attached to the C1 position.

Structural Representations:

« SMILES:NNC(=0)C1=C2C=CC=CC2=CC=C1[6]

e INChl:InChl=1S/C11H10N20/c12-13-11(14)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,12H2,(H,13,14)

[2]

e INChlKey:VMFUMDXVTKTZQY-UHFFFAOYSA-N[2]

Logical Relationship of Functional Groups
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Caption: Structural components of 1-Naphthohydrazide.

Spectral Data

While specific spectral data for 1-Naphthohydrazide is not readily available in public
databases, supplier specifications indicate that the NMR and IR spectra conform to the
expected structure.[1]

Experimental Protocols
Synthesis of 1-Naphthohydrazide

A common method for the synthesis of 1-Naphthohydrazide involves the reaction of a 1-
naphthoic acid ester with hydrazine hydrate.

Experimental Workflow for Synthesis
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Caption: General workflow for the synthesis of 1-Naphthohydrazide.

Detailed Methodology:
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A detailed experimental protocol for a similar class of compounds, hydrazones derived from 3-
hydroxy-2-naphthohydrazide, involves the following steps which can be adapted for related
syntheses.[7]

Dissolution of Starting Material: The corresponding aldehyde is dissolved in a suitable
solvent, such as methanol, and stirred for a period (e.g., 20 minutes).[7]

» Addition of Hydrazide: 3-Hydroxy-2-naphthohydrazide is then added to the solution.[7]

o Catalysis: A catalytic amount of an acid, such as acetic acid (2-3 drops), is introduced to the
reaction mixture.[7]

o Reflux: The reaction is heated under reflux for several hours (e.g., 4-5 hours), during which
the product precipitates out of the solution.[7]

« |solation and Purification: After completion of the reaction (monitored by TLC), the precipitate
is filtered, washed with the solvent (e.g., methanol), and dried to yield the final product.[7]

Reactivity and Stability

1-Naphthohydrazide's reactivity is primarily centered around the hydrazide functional group.
[2] This group allows it to readily participate in condensation reactions with aldehydes and
ketones to form hydrazones.[2] These hydrazone derivatives are a significant class of
compounds with a wide range of biological activities.[1]

Stability:

The compound is known to be air-sensitive and should be stored under an inert atmosphere at
room temperature.[4][5][8]

Biological Activity and Signaling Pathways

Naphthohydrazide derivatives are recognized for their broad spectrum of pharmacological
activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][9] The
hydrazide-hydrazone moiety is a well-established pharmacophore found in numerous bioactive
compounds.[9] When combined with the naphthalene core, which can interact with biological
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targets such as DNA, the resulting scaffold is a compelling starting point for the development of
new therapeutic agents.[9]

While specific signaling pathways modulated by 1-Naphthohydrazide have not been detailed
in the available literature, its derivatives, particularly hydrazones, are known to exert their
biological effects through various mechanisms. For instance, certain hydrazone derivatives of
3-hydroxy-2-naphthoic acid have been investigated for their potential in managing diabetes by
inhibiting a-glucosidase.[10] In silico docking studies of these derivatives suggest that the
hydrazide and naphthalene-ol groups are crucial for binding to the active site of the enzyme.
[10]
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Caption: Conceptual diagram of hydrazone-mediated biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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